Cas no 80167-65-3 (1-Benzyl-1H-indole-3-thiol)

• Product name: 1-Benzyl-1H-indole-3-thiol
• CAS No: 80167-65-3
• MF: C₁₅H₁₃NS
• MW: 239.335
• CID: 2802609
• PubChem ID: 14676864

1-Benzyl-1H-indole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indole-3-thiol
• SCHEMBL5622616
• 80167-65-3
• DTXSID00562916

• Inchi： InChI=1S/C15H13NS/c17-15-11-16(10-12-6-2-1-3-7-12)14-9-5-4-8-13(14)15/h1-9,11,17H,10H2
• InChI Key： PBUONYSUTAZMDR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 239.07687059Da
• Monoisotopic Mass: 239.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 5.9Ų
• XLogP3: 3.7